(2S)-2-phenyl-2-[(5-propyl-1H-pyrazole-3-carbonyl)amino]acetic acid

• IUPAC Name: (2S)-2-phenyl-2-[(5-propyl-1H-pyrazole-3-carbonyl)amino]acetic acid
• InChI: InChI=1S/C15H17N3O3/c1-2-6-11-9-12(18-17-11)14(19)16-13(15(20)21)10-7-4-3-5-8-10/h3-5,7-9,13H,2,6H2,1H3,(H,16,19)(H,17,18)(H,20,21)/t13-/m0/s1
• InChI Key: PXOINECXGSOWHT-ZDUSSCGKSA-N
• Canonical SMILES: CCCC1=CC(=NN1)C(=O)NC(C2=CC=CC=C2)C(=O)O
• Isomeric SMILES: CCCC1=CC(=NN1)C(=O)N[C@@H](C2=CC=CC=C2)C(=O)O
• Molecular Formula: C15H17N3O3
• Molecular Weight: 287.31 g/mol

Description

(2S)-2-phenyl-2-[(5-propyl-1H-pyrazole-3-carbonyl)amino]acetic acid is a complex organic compound with a unique structure that includes a phenyl group, a pyrazole ring, and an amino acetic acid moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (2S)-2-phenyl-2-[(5-propyl-1H-pyrazole-3-carbonyl)amino]acetic acid typically involves multiple steps, starting from readily available precursors. One common synthetic route includes the following steps:

Formation of the pyrazole ring: This can be achieved through the reaction of a hydrazine derivative with a 1,3-dicarbonyl compound under acidic conditions.

Introduction of the propyl group: The pyrazole ring can be alkylated using a suitable alkyl halide in the presence of a base.

Coupling with phenylacetic acid: The alkylated pyrazole is then coupled with phenylacetic acid using a coupling reagent such as EDCI (1-ethyl-3-(3-dimethylaminopropyl)carbodiimide) in the presence of a base like triethylamine.

Final deprotection and purification: The final product is obtained after deprotection (if necessary) and purification through techniques such as recrystallization or chromatography.

Industrial Production Methods

Industrial production of (2S)-2-phenyl-2-[(5-propyl-1H-pyrazole-3-carbonyl)amino]acetic acid may involve similar synthetic routes but on a larger scale. Optimization of reaction conditions, such as temperature, pressure, and solvent choice, is crucial to maximize yield and purity. Continuous flow reactors and automated synthesis platforms can be employed to enhance efficiency and scalability.

Chemical Reactions Analysis

Types of Reactions

(2S)-2-phenyl-2-[(5-propyl-1H-pyrazole-3-carbonyl)amino]acetic acid can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or hydrogen peroxide, leading to the formation of corresponding carboxylic acids or ketones.

Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride or sodium borohydride, resulting in the formation of alcohols or amines.

Substitution: The compound can participate in nucleophilic substitution reactions, where functional groups such as halides or hydroxyl groups are replaced by other nucleophiles.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or basic medium, hydrogen peroxide in the presence of a catalyst.

Reduction: Lithium aluminum hydride in dry ether, sodium borohydride in methanol or ethanol.

Substitution: Alkyl halides or acyl halides in the presence of a base like sodium hydroxide or potassium carbonate.

Major Products Formed

Oxidation: Carboxylic acids, ketones.

Reduction: Alcohols, amines.

Substitution: Various substituted derivatives depending on the nucleophile used.

Scientific Research Applications

(2S)-2-phenyl-2-[(5-propyl-1H-pyrazole-3-carbonyl)amino]acetic acid has several scientific research applications:

Chemistry: Used as a building block in the synthesis of more complex molecules, including pharmaceuticals and agrochemicals.

Biology: Investigated for its potential as a bioactive compound with antimicrobial, anti-inflammatory, or anticancer properties.

Medicine: Explored as a potential drug candidate for various therapeutic applications, including the treatment of metabolic disorders and neurological conditions.

Industry: Utilized in the development of specialty chemicals and materials with specific properties.

Mechanism of Action

The mechanism of action of (2S)-2-phenyl-2-[(5-propyl-1H-pyrazole-3-carbonyl)amino]acetic acid involves its interaction with specific molecular targets and pathways. The compound may act by:

Binding to enzymes or receptors: Modulating their activity and influencing biochemical pathways.

Inhibiting or activating signaling pathways: Affecting cellular processes such as proliferation, apoptosis, or differentiation.

Interacting with nucleic acids: Influencing gene expression and protein synthesis.

Comparison with Similar Compounds

Similar Compounds

2-Fluorodeschloroketamine: A dissociative anesthetic related to ketamine, with a similar structural motif involving a substituted phenyl group.

Prostacyclin: A prostaglandin with a complex structure that includes a cyclopentane ring and multiple functional groups.

Uniqueness

(2S)-2-phenyl-2-[(5-propyl-1H-pyrazole-3-carbonyl)amino]acetic acid is unique due to its specific combination of a phenyl group, a pyrazole ring, and an amino acetic acid moiety. This unique structure imparts distinct chemical and biological properties, making it a valuable compound for various applications.